Cas no 1228878-73-6 (1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANAMINE HCL)

• Product Name: 1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANAMINE HCL
• CAS No: 1228878-73-6
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• CID: 4579329
• Update Time: 2025-10-28

1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANAMINE HCL Chemical and Physical Properties

Names and Identifiers

• 1-(3-(trifluoroMethyl)phenyl)cyclobutanaMine hydrochloride
• 1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANAMINE HCL

• Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)9-4-1-3-8(7-9)10(15)5-2-6-10;/h1,3-4,7H,2,5-6,15H2;1H
• InChI Key： NQIXZNWSYYGSCI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)(N)CCC1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(3-(TRIFLUOROMETHYL)PHENYL)CYCLOBUTANAMINE HCL

1-(3-(Trifluoromethyl)phenyl)cyclobutaneamine HCl: A Comprehensive Overview

1-(3-(Trifluoromethyl)phenyl)cyclobutaneamine HCl, identified by the CAS number 1228878-73-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a trifluoromethyl group attached to a phenyl ring and a cyclobutaneamine moiety. The trifluoromethyl group, a common substituent in drug design, contributes to the compound's stability and bioavailability, while the cyclobutane ring introduces rigidity and potential for hydrogen bonding interactions.

The synthesis of 1-(3-(Trifluoromethyl)phenyl)cyclobutaneamine HCl typically involves multi-step organic reactions, often starting with the preparation of the trifluoromethyl-substituted phenyl compound. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the carbon-phenyl bond, followed by cycloaddition techniques to form the cyclobutane ring. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, 1-(3-(Trifluoromethyl)phenyl)cyclobutaneamine HCl has shown promise in various areas. In drug discovery, it serves as a valuable intermediate in the development of novel therapeutics targeting central nervous system disorders. Its rigid structure allows for precise molecular interactions with receptor sites, making it an attractive candidate for optimizing pharmacokinetic properties such as absorption and metabolism. Recent studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions like anxiety and depression.

Beyond pharmaceuticals, this compound has found applications in materials science. The trifluoromethyl group imparts fluorine-based electronic properties, making it suitable for use in fluoropolymers and advanced materials with enhanced thermal stability and chemical resistance. Researchers are actively exploring its role in creating self-healing polymers, where its ability to form reversible hydrogen bonds could revolutionize material durability.

The structural versatility of 1-(3-(Trifluoromethyl)phenyl)cyclobutaneamine HCl also extends to its use as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into enantioselective reactions, chemists can achieve high enantiomeric excess in complex molecules, which is crucial for producing optically active compounds required in pharmaceuticals and agrochemicals.

In conclusion, 1-(3-(Trifluoromethyl)phenyl)cyclobutaneamine HCl stands out as a multifaceted compound with applications spanning drug discovery, materials science, and synthetic chemistry. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions across diverse industries. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.